5-butylfuran-2-carbaldehyde

• IUPAC Name: 5-butylfuran-2-carbaldehyde
• InChI: InChI=1S/C9H12O2/c1-2-3-4-8-5-6-9(7-10)11-8/h5-7H,2-4H2,1H3
• InChI Key: VONUIGQUEZWAQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(O1)C=O
• Molecular Formula: C9H12O2
• DSSTOX Substance ID: DTXSID401308231
• Molecular Weight: 152.19 g/mol
• CAS RN: 23074-13-7

Description

5-Butylfuran-2-carbaldehyde (5-BF2C) is a highly reactive aldehyde compound with a wide range of potential applications. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. 5-BF2C is also used as a starting material for the synthesis of other compounds, including 5-bromofuran-2-carbaldehyde (5-BF2Br), 5-chlorofuran-2-carbaldehyde (5-BF2Cl), and 5-methyl-1-pyrroline-2-carbaldehyde (5-MP2C).

Scientific Research Applications

1. Biorefining Applications

5-butylfuran-2-carbaldehyde, a type of furfural, is a key intermediate in the chemical industry, often produced by the catalyzed dehydration of carbohydrates. Heterogeneously catalyzed processes are increasingly favored for the production of furfural, including 5-butylfuran-2-carbaldehyde, due to their alignment with the principles of green chemistry. These methods offer reduced corrosiveness, less waste, and easier catalyst separation and recovery (Karinen, Vilonen, & Niemelä, 2011).

2. Synthesis of Key Pharmaceutical Intermediates

5-butylfuran-2-carbaldehyde is involved in the synthesis of various pharmaceutical intermediates. For example, it plays a role in the novel synthesis of Losartan, a medication used to treat high blood pressure, through a multi-step process from starting materials like dimethyl malonate (Sun et al., 2009).

3. Thermodynamic Properties in Chemistry

Understanding the thermodynamic properties of 5-butylfuran-2-carbaldehyde and its derivatives is crucial for optimizing synthesis, purification, and application processes. Research has been conducted to determine the standard enthalpies, entropies, and Gibbs energies of sublimation and evaporation for various furan-2-carbaldehyde isomers, contributing to the theoretical knowledge and practical applications of these compounds (Dibrivnyi et al., 2015).

4. Role in Organic Chemistry Reactions

5-butylfuran-2-carbaldehyde is involved in various organic chemistry reactions. For instance, it is used in Meerwein arylation of furan derivatives, where factors like solvent, catalyst, and arenediazonium salt anions affect the yields of 5-arylfuran-2-carbaldehydes (Obushak et al., 2009).

5. Synthesis of Biologically Active Compounds

The synthesis of 2-butyl-5-chloro-3H-imidazole-4-carbaldehyde, a derivative of 5-butylfuran-2-carbaldehyde, leads to the formation of tricyclic heterocycles, which are significant for creating biologically active fused heterocycles (Gaonkar & Rai, 2010).